Cas no 1016770-49-2 (N-cyclopentyl-2-(piperidin-4-yl)acetamide)
N-cyclopentyl-2-(piperidin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopentyl-2-(piperidin-4-yl)acetamide
- N-cyclopentyl-2-piperidin-4-ylacetamide
- N-cyclopentyl-2-(piperidin-4-yl)acetamide, AldrichCPR
-
- Inchi: 1S/C12H22N2O/c15-12(14-11-3-1-2-4-11)9-10-5-7-13-8-6-10/h10-11,13H,1-9H2,(H,14,15)
- InChI Key: JRAXJLNYJPWARE-UHFFFAOYSA-N
- SMILES: O=C(CC1CCNCC1)NC1CCCC1
Computed Properties
- Exact Mass: 210.173213g/mol
- Monoisotopic Mass: 210.173213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 210.32g/mol
- XLogP3: 1.1
- Topological Polar Surface Area: 41.1
N-cyclopentyl-2-(piperidin-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A619288-10mg |
N-Cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A619288-50mg |
N-Cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | A619288-100mg |
N-Cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-54698-0.05g |
N-cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 95% | 0.05g |
$135.0 | 2023-02-10 | |
| Enamine | EN300-54698-0.1g |
N-cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 95% | 0.1g |
$202.0 | 2023-02-10 | |
| Enamine | EN300-54698-0.25g |
N-cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 95% | 0.25g |
$288.0 | 2023-02-10 | |
| Enamine | EN300-54698-0.5g |
N-cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 95% | 0.5g |
$480.0 | 2023-02-10 | |
| Enamine | EN300-54698-1.0g |
N-cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 95% | 1.0g |
$614.0 | 2023-02-10 | |
| Enamine | EN300-54698-2.5g |
N-cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 95% | 2.5g |
$1202.0 | 2023-02-10 | |
| Enamine | EN300-54698-5.0g |
N-cyclopentyl-2-(piperidin-4-yl)acetamide |
1016770-49-2 | 95% | 5.0g |
$1779.0 | 2023-02-10 |
N-cyclopentyl-2-(piperidin-4-yl)acetamide Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on N-cyclopentyl-2-(piperidin-4-yl)acetamide
Comprehensive Overview of N-cyclopentyl-2-(piperidin-4-yl)acetamide (CAS No. 1016770-49-2): Properties, Applications, and Research Insights
N-cyclopentyl-2-(piperidin-4-yl)acetamide (CAS No. 1016770-49-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopentyl and piperidin-4-yl moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular framework combines a piperidine ring, a common motif in drug design, with an acetamide linker, enhancing its compatibility with biological systems. Researchers are particularly interested in its role as a scaffold for neuroactive compounds and its potential to modulate G-protein-coupled receptors (GPCRs).
The growing interest in N-cyclopentyl-2-(piperidin-4-yl)acetamide aligns with broader trends in drug discovery, where small-molecule modulators and central nervous system (CNS) therapeutics dominate recent literature. With the rise of AI-driven drug design and computational chemistry, this compound has been explored in virtual screening studies targeting neurological disorders such as Parkinson’s disease and anxiety. Its lipophilic properties and blood-brain barrier permeability make it a candidate for optimizing psychoactive pharmaceuticals, a topic frequently searched in academic and industrial databases.
From a synthetic perspective, CAS No. 1016770-49-2 is often synthesized via amide coupling reactions between cyclopentylamine and piperidine-4-acetic acid derivatives. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the demand for high-throughput organic synthesis—a key focus area in modern laboratories. Analytical methods such as HPLC-MS and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP) for preclinical studies.
Beyond its pharmaceutical relevance, N-cyclopentyl-2-(piperidin-4-yl)acetamide is also studied in metabolomics and proteomics research. Its interactions with enzyme targets like monoamine oxidases (MAOs) have sparked investigations into its structure-activity relationships (SAR). These studies are often linked to popular search queries such as "piperidine derivatives in drug discovery" and "amide-based CNS drugs", reflecting the compound’s alignment with current scientific trends.
In summary, N-cyclopentyl-2-(piperidin-4-yl)acetamide represents a compelling case study in medicinal chemistry and molecular design. Its multifaceted applications—from neuropharmacology to chemical biology—underscore its value in both academic and industrial settings. As research continues to explore its mechanistic pathways and therapeutic potential, this compound remains a subject of high relevance in contemporary scientific discourse.
1016770-49-2 (N-cyclopentyl-2-(piperidin-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)